2-(2-bromo-4-chlorophenoxy)-N'-[3-(4-nitrophenyl)-2-propen-1-ylidene]acetohydrazide

• IUPAC Name: 2-(2-bromo-4-chlorophenoxy)-N-[(E)-[(E)-3-(4-nitrophenyl)prop-2-enylidene]amino]acetamide
• InChI: InChI=1S/C17H13BrClN3O4/c18-15-10-13(19)5-8-16(15)26-11-17(23)21-20-9-1-2-12-3-6-14(7-4-12)22(24)25/h1-10H,11H2,(H,21,23)/b2-1+,20-9+
• InChI Key: JLXADTCOWJTARI-QWYVLEEQSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC=NNC(=O)COC2=C(C=C(C=C2)Cl)Br)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C=N/NC(=O)COC2=C(C=C(C=C2)Cl)Br)[N+](=O)[O-]
• Molecular Formula: C17H13BrClN3O4
• Molecular Weight: 438.7 g/mol

Description

2-(2-bromo-4-chlorophenoxy)-N'-[3-(4-nitrophenyl)-2-propen-1-ylidene]acetohydrazide is a useful research compound. Its molecular formula is C17H13BrClN3O4 and its molecular weight is 438.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 436.97780 g/mol and the complexity rating of the compound is 533. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Compounds with structural similarities have been synthesized and characterized, exploring their chemical properties and potential applications. For instance, research on pyridine-based hydrazone derivatives has highlighted their synthesis via ultrasonication, providing insights into their structural stabilization through intra- and intermolecular hydrogen bonds, which is crucial for materials science, particularly in the design of materials with specific optical properties (Khalid et al., 2021).

Anticancer Activity

Derivatives of the compound have been evaluated for their anticancer potency, demonstrating significant activity against various cancer cell lines, including human breast adenocarcinoma (MCF-7) and human lung carcinoma (A549), through mechanisms such as DNA synthesis inhibition and inducing apoptosis (Turan-Zitouni et al., 2018).

Antimicrobial and Antifungal Activities

Research has also focused on evaluating the antimicrobial and antifungal activities of related compounds, revealing their effectiveness against both Gram-positive and Gram-negative bacteria at low concentrations. These studies contribute to the search for new antimicrobial agents in the fight against resistant strains of bacteria (Holla et al., 2000).

Nonlinear Optical Properties

Investigations into the nonlinear optical (NLO) properties of hydrazone derivatives related to the compound have been conducted, showing potential applications in optical devices such as optical limiters and switches. These studies underscore the significance of such compounds in developing new materials with tailored optical properties (Naseema et al., 2010).

Antiprotozoal Activity

The antiprotozoal activity of (E)-cinnamic N-acylhydrazone derivatives, related to the compound , has been explored, demonstrating moderate activity against Leishmania donovani and Trypanosoma brucei rhodesiense. These findings are valuable for developing new treatments for diseases caused by these protozoa (Carvalho et al., 2014).